Cas no 2411258-17-6 (7-[(5-Bromo-4-methyl-1H-indol-2-yl)carbonyl]-1,7-diazaspiro[3.5]nonan-2-one)

• Product Name: 7-[(5-Bromo-4-methyl-1H-indol-2-yl)carbonyl]-1,7-diazaspiro[3.5]nonan-2-one
• CAS No: 2411258-17-6
• MF: C₁₇H₁₈BrN₃O₂
• MW: 376.24772310257
• CID: 5414535
• PubChem ID: 145907122
• Update Time: 2025-08-02

7-[(5-Bromo-4-methyl-1H-indol-2-yl)carbonyl]-1,7-diazaspiro[3.5]nonan-2-one Chemical and Physical Properties

Names and Identifiers

• 2411258-17-6
• Z2624634480
• EN300-26605389
• 7-(5-Bromo-4-methyl-1H-indole-2-carbonyl)-1,7-diazaspiro[3.5]nonan-2-one
• 7-[(5-Bromo-4-methyl-1H-indol-2-yl)carbonyl]-1,7-diazaspiro[3.5]nonan-2-one

• Inchi： 1S/C17H18BrN3O2/c1-10-11-8-14(19-13(11)3-2-12(10)18)16(23)21-6-4-17(5-7-21)9-15(22)20-17/h2-3,8,19H,4-7,9H2,1H3,(H,20,22)
• InChI Key： CLCHWNYIROTUSJ-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(C3=CC4=C(N3)C=CC(Br)=C4C)=O)CC2)CC1=O

Computed Properties

• Exact Mass: 375.05824g/mol
• Monoisotopic Mass: 375.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 666.3±55.0 °C(Predicted)
• pka: 15.08±0.20(Predicted)

Additional information on 7-[(5-Bromo-4-methyl-1H-indol-2-yl)carbonyl]-1,7-diazaspiro[3.5]nonan-2-one

7-[(5-Bromo-4-methyl-1H-indol-2-yl)carbonyl]-1,7-diazaspiro[3.5]nonan-2-one: A Comprehensive Overview

The compound 7-[(5-Bromo-4-methyl-1H-indol-2-yl)carbonyl]-1,7-diazaspiro[3.5]nonan-2-one, identified by the CAS number 2411258-17-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is further modified by the presence of a diaza group, making it a unique entity in terms of both structure and functionality.

The molecular structure of this compound is intriguing, with the spiro ring system being fused to an indole moiety. The indole ring is substituted with a bromine atom at position 5 and a methyl group at position 4, which introduces steric and electronic effects that could influence its reactivity and biological activity. The carbonyl group attached to the indole ring adds to the complexity of the molecule, potentially enabling it to participate in various chemical reactions such as nucleophilic additions or condensations.

Recent studies have highlighted the importance of spiro compounds in drug design due to their unique pharmacokinetic properties. The presence of the diaza group in this compound suggests potential applications in areas such as enzyme inhibition or receptor modulation. For instance, research has shown that spiro compounds with diaza groups can exhibit significant activity against certain proteases, making them promising candidates for antiviral therapies.

The synthesis of 7-[(5-Bromo-4-methyl-1H-indol-2-yl)carbonyl]-1,7-diazaspiro[3.5]nonan-2-one involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the spiro ring system through intramolecular cyclization reactions and the introduction of substituents on the indole ring via electrophilic substitution methods. The bromination at position 5 and methylation at position 4 are critical steps that determine the compound's final structure and properties.

In terms of applications, this compound has shown potential in several areas. Its ability to act as a chelating agent has been explored in coordination chemistry, where it can form stable complexes with metal ions. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in recent literature, underscoring its versatility in chemical synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that it has a high binding affinity for certain protein targets, suggesting its potential use as a lead compound in drug discovery programs. Furthermore, its pharmacokinetic profile has been studied using in silico models, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties.

The structural uniqueness of this compound also makes it an interesting subject for studying stereochemical effects. The presence of chiral centers within the spiro system could lead to enantiomeric forms with distinct biological activities. This aspect is currently being explored by researchers to develop enantioselective synthesis methods for this compound.

In conclusion, 7-[(5-Bromo-4-methyl-1H-indol-2-yl)carbonyl]-1,7-diazaspiro[3.5]nonan-2-one represents a fascinating example of how complex molecular architectures can be designed and synthesized for specific applications. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be a subject of interest for chemists and pharmacologists alike.